Cas no 2969211-20-7 (5-Bromo-2-fluoro-3-(methoxymethoxy)benZaldehyde)

• Product Name: 5-Bromo-2-fluoro-3-(methoxymethoxy)benZaldehyde
• CAS No: 2969211-20-7
• MF: C₉H₈BrFO₃
• MW: 263.060425758362
• CID: 6796909
• PubChem ID: 171366537
• Update Time: 2025-10-18

5-Bromo-2-fluoro-3-(methoxymethoxy)benZaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-fluoro-3-(methoxymethoxy)benzaldehyde
• Benzaldehyde, 5-bromo-2-fluoro-3-(methoxymethoxy)-
• 2969211-20-7
• 5-Bromo-2-fluoro-3-(methoxymethoxy)benZaldehyde

• Inchi： 1S/C9H8BrFO3/c1-13-5-14-8-3-7(10)2-6(4-12)9(8)11/h2-4H,5H2,1H3
• InChI Key： JCCNMCYACGTYFH-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=O)C(=C(C=1)OCOC)F

Computed Properties

• Exact Mass: 261.96408g/mol
• Monoisotopic Mass: 261.96408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.562±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(predicted)
• Boiling Point: 324.3±42.0 °C(predicted)

Additional information on 5-Bromo-2-fluoro-3-(methoxymethoxy)benZaldehyde

5-Bromo-2-Fluoro-3-(Methoxymethoxy)Benzaldehyde: A Comprehensive Overview

The compound 5-Bromo-2-fluoro-3-(methoxymethoxy)benzaldehyde, with CAS No. 2969211-20-7, is a highly specialized aromatic aldehyde with significant applications in organic synthesis and materials science. This compound is characterized by its unique substitution pattern, featuring a bromine atom at the 5-position, a fluorine atom at the 2-position, and a methoxymethoxy group at the 3-position of the benzene ring. The presence of these substituents imparts distinct electronic and steric properties to the molecule, making it a valuable building block in various chemical reactions.

Recent studies have highlighted the importance of 5-Bromo-2-fluoro-3-(methoxymethoxy)benzaldehyde in the development of advanced materials. For instance, researchers have explored its role in the synthesis of novel polymers with enhanced thermal stability and mechanical properties. The methoxymethoxy group, in particular, has been shown to act as a versatile protecting group in organic synthesis, facilitating selective reactions under mild conditions. This has led to its widespread use in the preparation of bioactive molecules and pharmaceutical intermediates.

One of the most notable advancements involving this compound is its application in asymmetric catalysis. By incorporating 5-Bromo-2-fluoro-3-(methoxymethoxy)benzaldehyde into chiral catalyst systems, chemists have achieved unprecedented enantioselectivity in key organic transformations. These include aldol reactions, Michael additions, and other carbon-carbon bond-forming processes. Such achievements underscore the compound's potential in drug discovery and fine chemical synthesis.

In addition to its synthetic applications, 5-Bromo-2-fluoro-3-(methoxymethoxy)benzaldehyde has also been investigated for its photophysical properties. Studies have demonstrated that this compound exhibits strong fluorescence under UV irradiation, making it a promising candidate for use in optoelectronic devices such as organic light-emitting diodes (OLEDs). The bromine and fluorine substituents contribute to its high molar absorptivity and quantum yield, further enhancing its suitability for such applications.

From a structural perspective, the molecule's benzene ring serves as a rigid framework that supports various functional groups. The bromine atom at position 5 introduces electron-withdrawing effects, while the fluorine atom at position 2 provides additional electronic modulation. The methoxymethoxy group at position 3 acts as an electron-donating substituent, balancing the overall electronic environment of the molecule. This intricate interplay of substituents makes 5-Bromo-2-fluoro-3-(methoxymethoxy)benzaldehyde highly tunable for diverse chemical purposes.

Recent research has also focused on the green chemistry aspects of this compound. Scientists have developed eco-friendly methods for its synthesis, reducing waste generation and energy consumption. For example, microwave-assisted synthesis protocols have been employed to achieve high yields of 5-Bromo-2-fluoro-3-(methoxymethoxy)benzaldehyde with minimal solvent usage. Such approaches align with global efforts to promote sustainable chemical practices.

In conclusion, 5-Bromo-2-fluoro-3-(methoxymethoxy)benzaldehyde stands out as a versatile and multifunctional compound with wide-ranging applications across various fields of chemistry. Its unique structure enables it to serve as a key intermediate in organic synthesis, a building block for advanced materials, and a component in cutting-edge photonic devices. As research continues to uncover new possibilities for this compound, its significance in both academic and industrial settings is expected to grow further.